Cas no 921916-25-8 (2,3,5,6-tetramethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 921916-25-8
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6001478
• PubChem ID: 20933624
• Update Time: 2025-05-23

2,3,5,6-tetramethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• 2,3,5,6-tetramethyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzenesulfonamide
• F2278-0219
• 2,3,5,6-tetramethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
• AKOS001972284
• 921916-25-8
• CCG-176717

• Inchi： 1S/C19H22N2O3S/c1-11-9-12(2)14(4)19(13(11)3)25(23,24)21-16-6-7-17-15(10-16)5-8-18(22)20-17/h6-7,9-10,21H,5,8H2,1-4H3,(H,20,22)
• InChI Key： SKDQLSQMRDJJOI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=C(C)C(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2,3,5,6-tetramethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Compound CAS No. 921916-25-8: 2,3,5,6-Tetramethyl-N-(2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzene-1-Sulfonamide

The compound CAS No. 921916-25-8, known as 2,3,5,6-tetramethyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a benzene ring substituted with four methyl groups at positions 2, 3, 5, and 6. Additionally, it features a sulfonamide group attached to a tetrahydroquinoline moiety at position 1 of the benzene ring.

Recent studies have highlighted the importance of tetramethyl substitution patterns in enhancing the stability and bioavailability of sulfonamide derivatives. The presence of multiple methyl groups in this compound contributes to its lipophilicity and ability to interact with biological systems. Furthermore, the tetrahydroquinoline ring system introduces additional complexity to the molecule's structure. The tetrahydroquinoline moiety is known for its role in modulating pharmacokinetic properties and improving drug delivery efficiency.

One of the most notable advancements involving this compound is its application in drug design and development. Researchers have explored its potential as a scaffold for creating novel therapeutic agents targeting various diseases. For instance, studies have demonstrated that benzene sulfonamides can act as inhibitors of specific enzymes involved in metabolic pathways. This makes them promising candidates for the treatment of conditions such as diabetes and cardiovascular diseases.

The synthesis of CAS No. 921916-25-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tetramethylbenzenesulfonyl chloride intermediate and subsequent coupling with the tetrahydroquinoline derivative under optimized conditions. Recent advancements in catalysis have significantly improved the yield and purity of this compound during synthesis.

In terms of environmental impact and safety assessment studies conducted on this compound have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions. This aligns with growing global efforts to develop eco-friendly chemical compounds that minimize harm to ecosystems while maintaining their functional properties.

Moreover emerging research has focused on leveraging computational chemistry tools such as molecular docking and quantum mechanics simulations to predict the binding affinities of this compound with various biological targets. These computational studies provide valuable insights into its potential interactions with proteins enzymes and receptors at atomic levels.

Another critical aspect being investigated is the photostability and thermal stability of CAS No. 921916-25-8 under different environmental conditions. Understanding these properties is essential for determining its suitability for long-term storage or use in formulations exposed to varying temperatures or light intensities.

In conclusion CAS No. 921916-25-8 represents a cutting-edge chemical entity with diverse applications across multiple fields including pharmaceuticals agrochemicals and materials science. Its unique structure combined with favorable biological profiles makes it an attractive candidate for further research and development into innovative solutions addressing contemporary challenges in health care agriculture and beyond.